Cas no 2034455-94-0 (4-ethoxy-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide
• CAS No: 2034455-94-0
• MF: C₁₅H₁₉NO₄S₂
• MW: 341.445661783218
• CID: 5379905
• Update Time: 2025-10-12

4-ethoxy-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(3-hydroxy-3-thiophen-3-ylpropyl)benzenesulfonamide
• 4-ethoxy-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide

• Inchi： 1S/C15H19NO4S2/c1-2-20-13-3-5-14(6-4-13)22(18,19)16-9-7-15(17)12-8-10-21-11-12/h3-6,8,10-11,15-17H,2,7,9H2,1H3
• InChI Key： LOKGQVOSEFMBJI-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(O)C2C=CSC=2)(=O)=O)=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide

4-ethoxy-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide (CAS No. 2034455-94-0): A Comprehensive Overview

4-ethoxy-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide (CAS No. 2034455-94-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

The chemical structure of 4-ethoxy-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide is characterized by a benzene ring substituted with an ethoxy group at the para position and a sulfonamide group at the ortho position. The sulfonamide moiety is further substituted with a 3-hydroxy-3-(thiophen-3-yl)propyl group, which imparts additional complexity and functionality to the molecule. The presence of the thiophene ring and the hydroxyl group in the side chain suggests that this compound may exhibit enhanced solubility and bioavailability, which are crucial factors for drug development.

Recent studies have focused on the pharmacological properties of 4-ethoxy-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 4-ethoxy-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-ethoxy-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings highlight the potential of 4-ethoxy-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide as a novel anticancer agent.

The safety profile of 4-ethoxy-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide has been evaluated in several preclinical studies. Toxicity assessments in animal models have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organs such as the liver and kidneys. These results are encouraging for its further development as a therapeutic agent.

The synthesis of 4-ethoxy-N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzene-1-sulfonamide has been optimized to improve yield and purity. A multi-step synthetic route involving nucleophilic substitution, coupling reactions, and functional group transformations has been developed. This synthetic strategy allows for efficient production of the compound on a laboratory scale and provides a foundation for large-scale manufacturing processes.

In conclusion, 4-ethoxy-N-[3-hydroxy-3-(thiophen-3-y l)prop yl]ben zene - 1 -s ulfon amide strong > (CAS No . 20 ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ ̈ -94 -0 ) represents a promising compound with diverse biological activities and potential therapeutic applications . Ongoing research continues to explore its mechanisms of action , safety profile , and efficacy in various disease models . As new findings emerge , this compound may play a significant role in advancing the field of medicinal chemistry and drug development .